Cas no 2308471-13-6 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2308471-13-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5971458
• PubChem ID: 165555436
• Update Time: 2025-05-21

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• EN300-1548600
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2308471-13-6

• Inchi： 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,22?/m1/s1
• InChI Key： IUIIIQPOIIACID-JGHKVMFLSA-N
• SMILES： O(C(NC(C(N[C@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Compound CAS No. 2308471-13-6: (3R)-3-(2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-methylbutanamido)butanoic Acid

The compound with CAS No. 2308471-13-6, known as (3R)-3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylbutanamido)butanoic acid, is a complex organic molecule with significant potential in the fields of biotechnology and pharmaceuticals. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a butanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly relevant in the context of peptide synthesis and drug delivery systems.

Recent studies have highlighted the importance of chiral compounds like this one in the development of enantioselective drugs. The (R)-configuration at the 3-position suggests that this compound may exhibit specific biological activities that are dependent on its stereochemistry. Researchers have explored the use of such compounds in the creation of bioactive molecules, where chirality plays a critical role in molecular recognition and pharmacokinetics.

The presence of the Fmoc group in this compound indicates its potential use as an intermediate in peptide synthesis. Fmoc is widely used as a protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over the sequence and stereochemistry of amino acids is essential. The integration of this compound into peptide synthesis workflows could lead to the development of novel therapeutic agents with enhanced bioavailability and efficacy.

In addition to its role in peptide synthesis, this compound has shown promise in the field of materials science. Its structure suggests potential applications in the creation of self-assembling peptides, which are used in the development of nanomaterials and biomimetic surfaces. The combination of a chiral center and a carboxylic acid group may enable this compound to participate in supramolecular interactions, leading to the formation of ordered structures with unique properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of such compounds at the molecular level. By using techniques such as molecular dynamics simulations and quantum mechanics calculations, scientists can predict the stability, solubility, and reactivity of this compound under various conditions. These insights are invaluable for optimizing synthetic routes and predicting biological activity.

The synthesis of this compound involves multiple steps, including the preparation of the Fmoc group, stereochemical control at the chiral center, and coupling reactions to form the final product. Researchers have employed various strategies to achieve high yields and enantiomeric excess during synthesis. For example, asymmetric induction techniques such as enzymatic catalysis or chiral auxiliary methods have been utilized to ensure the correct configuration at the 3-position.

In terms of biological applications, this compound has been studied for its potential as a building block in drug design. Its structure resembles certain natural peptides that play roles in cellular signaling pathways. By modifying this compound to target specific receptors or enzymes, researchers aim to develop novel therapeutic agents for diseases such as cancer, inflammation, and neurodegenerative disorders.

The integration of this compound into drug delivery systems is another area of active research. Its carboxylic acid group can be modified to form esters or amides, enabling it to serve as a carrier for hydrophobic drugs. Additionally, its chiral nature may influence its ability to cross biological membranes or interact with cellular components, making it a valuable tool in targeted drug delivery.

In conclusion, CAS No. 2308471-13-6 represents a versatile compound with significant potential across multiple disciplines. Its unique structure, incorporating an Fmoc group and a chiral center, positions it as an important intermediate in peptide synthesis and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both basic science and applied technologies.